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Compound of Interest

Compound Name: 2-Amino-6-fluorobenzaldehyde

Cat. No.: B111952

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 2-
Amino-6-fluorobenzaldehyde, a key building block in pharmaceutical and chemical synthesis.
Adherence to these guidelines is crucial for ensuring a safe laboratory environment and
mitigating potential risks associated with the handling of this compound. This document
summarizes key quantitative data, outlines detailed experimental protocols for emergency
situations, and provides visual workflows for critical safety procedures.

Chemical and Physical Properties

2-Amino-6-fluorobenzaldehyde is a solid, typically appearing as a white to off-white or pale

yellow crystalline powder. A summary of its key physical and chemical properties is presented
below.
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Property Value Reference

Chemical Formula C7HeFNO [1112]

Molecular Weight 139.13 g/mol [1][2]
White to off-white or pale

Appearance ] ) [11[2]
yellow crystalline solid
Odorless to strong, pungent

Odor o [1]I2]
odor (conflicting reports)

. Soluble in DMSO, slightly
Solubility [1]

soluble in water

Storage Temperature

2-8 °C, under inert gas

(nitrogen or argon)

[2]

Hazard Identification and Classification

2-Amino-6-fluorobenzaldehyde is classified as a hazardous substance. The following table

summarizes its GHS classification.

Hazard Class GHS Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation
o H319: Causes serious eye

Eye Irritation 2A

irritation

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory

irritation

Signal Word: Warning

Toxicological Information

Detailed toxicological data for 2-Amino-6-fluorobenzaldehyde is not readily available.

However, based on its GHS classification, it is considered to be toxic upon ingestion or

inhalation and can cause irritation to the skin and eyes[2].
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Exposure Controls and Personal Protection

To minimize exposure and ensure safe handling, the following engineering controls and
personal protective equipment (PPE) are recommended.

Control Parameter Recommendation

Work in a well-ventilated area, preferably in a
Engineering Controls chemical fume hood. Ensure eyewash stations

and safety showers are readily accessible.

Eye/Face Protection Wear chemical safety goggles or a face shield.

) ] Wear chemically resistant gloves (e.g., nitrile
Skin Protection
rubber) and a lab coat.

If ventilation is inadequate or for spill cleanup,
Respiratory Protection use a NIOSH-approved respirator with an

appropriate cartridge.

Experimental Protocols
First Aid Measures

In the event of exposure, immediate action is critical. The following protocols should be
followed:

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing and shoes. Seek medical attention if irritation
persists.

 Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If the victim is
not breathing, give artificial respiration. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the victim is conscious, rinse their mouth with water.
Never give anything by mouth to an unconscious person. Seek immediate medical attention.
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Firefighting Measures

In case of a fire involving 2-Amino-6-fluorobenzaldehyde, follow these procedures:
e Suitable Extinguishing Media: Use a dry chemical, carbon dioxide, or alcohol-resistant foam.
e Specific Hazards: During a fire, irritating and toxic gases may be generated.

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Accidental Release Measures (Spill Cleanup)

For a small spill, laboratory personnel trained in hazardous material handling can follow this
protocol:

Evacuate and Secure the Area: Immediately alert others in the vicinity and restrict access to
the spill area.

o Ensure Proper Ventilation: Work in a well-ventilated area or use a fume hood to control
vapors.

o Don Appropriate PPE: Wear chemical safety goggles, chemically resistant gloves, a lab coat,
and a respirator if necessary.

o Contain the Spill: For solid spills, carefully sweep the material to avoid generating dust. For
liquid spills, create a dike around the spill using an inert absorbent material (e.g., vermiculite,
sand, or earth).

e Absorb and Collect: Cover the spill with the absorbent material. Once fully absorbed,
carefully scoop the material into a labeled, sealable hazardous waste container.

» Decontaminate the Area: Wipe the spill area with a damp cloth. Dispose of the cloth and any
other contaminated materials in the hazardous waste container.

e Dispose of Waste: Arrange for the disposal of the hazardous waste through your institution's
environmental health and safety office.
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Visual Safety Workflows

The following diagrams illustrate key safety and handling procedures.

Chemical Spill Occurs

Assess the Spill
(Size and Hazard)

Small, Manageable Spill?
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Caption: Chemical Spill Response Workflow
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Caption: Hierarchy of Controls for Safe Handling

Storage and Disposal

Storage: Store 2-Amino-6-fluorobenzaldehyde in a tightly sealed container in a cool, dry, and
well-ventilated area. Protect from light and moisture. For long-term stability, storage at 2-8 °C
under an inert atmosphere (nitrogen or argon) is recommended[2].

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b111952?utm_src=pdf-body-img
https://www.benchchem.com/product/b111952?utm_src=pdf-body-img
https://www.benchchem.com/product/b111952?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11396~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2016:49:19~~3-Fluorobenzaldehyde~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b111952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disposal: Dispose of this chemical and its container in accordance with local, state, and federal
regulations. It should be treated as hazardous waste and disposed of through a licensed
professional waste disposal service. Do not dispose of it down the drain.

This guide is intended to provide comprehensive safety and handling information. Always
consult the most up-to-date Safety Data Sheet (SDS) from your supplier before use and ensure
that all laboratory personnel are trained on the proper handling procedures for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. fishersci.com [fishersci.com]
o 2. assets.thermofisher.com [assets.thermofisher.com]

 To cite this document: BenchChem. [2-Amino-6-fluorobenzaldehyde: A Technical Guide to
Safe Handling and Application]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b111952#2-amino-6-fluorobenzaldehyde-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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